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Compound of Interest

Compound Name: Peramivir

Cat. No.: B1679564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Peramivir is a potent antiviral agent effective against both influenza A and B viruses. As a

neuraminidase inhibitor, it plays a crucial role in preventing the release of new viral particles

from infected host cells, thereby halting the spread of infection. This document provides a

comprehensive technical overview of peramivir, detailing its chemical structure,

physicochemical and pharmacological properties, and mechanism of action. It includes detailed

experimental protocols for its synthesis and quantitative analysis, and visual diagrams to

elucidate its mode of action and experimental workflows, intended for use by researchers and

professionals in the field of drug development.

Chemical Structure and Identifiers
Peramivir is a cyclopentane derivative with a strategically designed structure that acts as a

transition-state analogue inhibitor of the influenza neuraminidase enzyme.

IUPAC Name: (1S,2S,3S,4R)-3-[(1S)-1-acetamido-2-ethylbutyl]-4-

(diaminomethylideneamino)-2-hydroxycyclopentane-1-carboxylic acid[1]

Chemical Structure:
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Table 1: Chemical Identifiers for Peramivir

Identifier Value

CAS Number 330600-85-6 (anhydrous)[1][2]

1041434-82-5 (trihydrate)[2][3]

PubChem CID 154234

DrugBank ID DB06614

Molecular Formula C₁₅H₂₈N₄O₄

Physicochemical and Pharmacological Properties
The efficacy and clinical utility of peramivir are underpinned by its specific physicochemical

and pharmacological characteristics.

Table 2: Physicochemical Properties of Peramivir
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Property Value

Molecular Weight 328.41 g/mol

Water Solubility 0.38 mg/mL

pKa (Strongest Acidic) 4.09

pKa (Strongest Basic) 12.46

logP -0.27

Table 3: Pharmacological and Pharmacokinetic Properties of Peramivir

Property Value

Mechanism of Action Neuraminidase Inhibitor

Protein Binding < 30%

Metabolism Minimal

Elimination Half-life
Approximately 20 hours in adults with normal

renal function

Route of Elimination
Primarily renal, with >80% excreted unchanged

in urine

Approved Route of Administration Intravenous

Mechanism of Action: Inhibition of Neuraminidase
Peramivir exerts its antiviral effect by selectively inhibiting the neuraminidase enzyme on the

surface of the influenza virus. This enzyme is critical for the release of newly formed viral

particles from infected host cells. By blocking the active site of neuraminidase, peramivir
prevents the cleavage of sialic acid residues that anchor the new virions to the cell surface.

This results in the aggregation of viruses at the cell surface and prevents their release, thereby

limiting the spread of the infection within the respiratory tract.
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Synthetic Pathway

Vince Lactam Ring Opening
(HCl, Methanol)

Amino Ester
Hydrochloride

Boc Protection
(Boc Anhydride)

Boc-Protected
Amino Ester

1,3-Dipolar Cycloaddition
(2-Ethylbutyraldehyde Oxime, NaOCl) Isoxazoline Derivative Reductive Ring Cleavage

(NaBH4, NiCl2) Amino Alcohol Acetylation
(Acetic Anhydride) Acetylated Intermediate Guanidinylation

(Chloroformamidine HCl) Protected Peramivir Deprotection
(TFA) Peramivir
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Analytical Workflow

1. Plasma Sample Collection

2. Protein Precipitation
(e.g., with acetonitrile)

3. Centrifugation

4. Supernatant Transfer

5. HPLC Separation

6. MS/MS Detection

7. Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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